Cas no 3458-72-8 (Citric acid triammonium)

Citric acid triammonium Properties

Names and Identifiers

• AMMONIUM CITRATE
• AMMONIUM CITRATE, DIBASIC
• AMMONIUM HYDROGENCITRATE
• CITRIC ACID AMMONIUM SALT
• CITRIC ACID, AMMONIUM SALT, DIBASIC
• CITRIC ACID, DIAMMONIUM
• CITRIC ACID, DIAMMONIUM, DIBASIC
• CITRIC ACID DIAMMONIUM SALT
• DI-AMMONIUM HYDROGEN CITRATE
• 2,3-propanetricarboxylicacid,2-hydroxy-triammoniumsalt
• Ammonium citrate tribasic anhydrous
• Tri-AmmoniumCitrateGr
• AmmoniumCitrateTribasicC6H17N3O7
• Tri-AmmoniumCitrateExtraPure
• Tri-Ammoniumcitrat
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, triammonium salt
• 2-Hydroxy-1,2,3-propanetricarboxylic acid triammonium salt
• Triammonium citrate
• Ammonium Cltrate tribasic
• Ammonium Citrate Tribasic
• Ammonium Citarte
• 2-Hydroxy-1,2,3-prop
• citric acid,triammonium compo
• Citric Acid,Triammonium Salt
• Citronensaeure,Triammonium-Verbindung
• tri-ammonium citrate
• Triammonium citrate 99-1
• triammonium citrate ammonium citrate ammonium citrate tribasic
• 柠檬酸铵
• Ammonium citrate (3:1)
• Citric acid triammonium salt
• J90A52459R
• triammonium 2-hydroxypropane-1,2,3-tricarboxylate
• tri(azaniumyl) 2-hydroxypropane-1,2,3-tricarboxylate
• 2-hydroxy-1,2,3-propanetricarboxylic acid, ammonium salt (1:3)
• AMMON
• Citric acid triammonium
• Ammonium Citrate Tribasic,99%
• ammonium citrate 、Triammonium citrate
• DB-048656
• Ammonium citrate tribasic
• Ammonium citrate
• UNII-J90A52459R
• AKOS009158559
• INS-380
• AMMONIUM CITRATE [MART.]
• DTXSID10889469
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ammonium salt (1:3)
• 3458-72-8
• E-380
• ammonium 2-hydroxypropane-1,2,3-tricarboxylate
• CHEBI:63037
• Citrate (Triammonium)
• EINECS 222-394-5
• EN300-31444
• triazanium;2-hydroxypropane-1,2,3-tricarboxylate
• AMMONIUM CITRATE, TRIBASIC [FCC]
• C6H17N3O7
• Citric acid, ammonium salt
• INS NO.380
• AMMONIUM CITRATE, TRIBASIC
• 2-Hydroxy-1,2,3-propanetricarboxylicacidtriammoniumsalt
• NS00083372
• +Expand

• MDL： MFCD00013068
• InChIKey： YWYZEGXAUVWDED-UHFFFAOYSA-N
• Inchi： 1S/C6H8O7.3H3N/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);3*1H3
• SMILES： O([H])C(C(=O)[O-])(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 243.10700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 243.107
• Heavy Atom Count: 16
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 144

Experimental Properties

• LogP: -0.27680
• PSA: 141.85000
• Refractive Index: 1.583
• Water Partition Coefficient: Soluble in water. Slightly soluble in alcohol.
• Boiling Point: 100 °C(lit.)
• Melting Point: 185 °C (dec.) (lit.)
• Flash Point: 155.2 °C
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Color/Form: Not determined
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble
• Sensitiveness: Sensitive to humidity
• Density: 1 g/mL at 25 °C(lit.)

Related Categories

• Other Chemical Reagents